Cas no 28956-41-4 (Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-)
28956-41-4 structure
Product Name:Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
CAS No:28956-41-4
MF:C10H11N3OS
MW:221.278840303421
CID:240131
PubChem ID:20724757
Update Time:2025-04-19
Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
- Urea,1-methyl-3-(6-methyl-2-benzothiazolyl)- (8CI)
- 1-methyl-3-(6-methyl-1,3-benzothiazol-2-yl)urea
- N-Methyl-N'-(6-methyl-1,3-benzothiazol-2-yl)urea
- 28956-41-4
- SCHEMBL5019481
- DTXSID60609497
-
- Inchi: 1S/C10H11N3OS/c1-6-3-4-7-8(5-6)15-10(12-7)13-9(14)11-2/h3-5H,1-2H3,(H2,11,12,13,14)
- InChI Key: GOZQHXOVUMHLLT-UHFFFAOYSA-N
- SMILES: S1C(NC(NC)=O)=NC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 221.06243
- Monoisotopic Mass: 221.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 54.02
Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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